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Compound of Interest

Compound Name: 2-Chlorobenzyl alcohol

Cat. No.: B7723738 Get Quote

An In-Depth Technical Guide to the Synthesis of Orbencarb from 2-Chlorobenzyl Alcohol

Introduction
Orbencarb, chemically known as S-(2-chlorobenzyl) N,N-diethylthiocarbamate, is a selective

pre-emergence herbicide effective against annual grasses and broad-leaved weeds in crops

like wheat, soybeans, and potatoes. Its mechanism of action involves the inhibition of crucial

biochemical pathways essential for weed development, such as lipid synthesis and cell

division. This guide provides a comprehensive, two-step synthetic pathway for Orbencarb,

starting from the readily available precursor, 2-Chlorobenzyl alcohol.

The synthesis is predicated on two fundamental organic transformations:

Chlorination: Conversion of the primary benzylic alcohol (2-Chlorobenzyl alcohol) into a

more reactive benzylic halide (2-Chlorobenzyl chloride). This is a critical activation step, as

the hydroxyl group is a poor leaving group for subsequent nucleophilic substitution.

Thiocarbamoylation: A nucleophilic substitution reaction where the activated 2-Chlorobenzyl

chloride is treated with a salt of N,N-diethylthiocarbamic acid to form the final S-thioester

product, Orbencarb.

This document is intended for researchers and professionals in synthetic chemistry and drug

development, offering detailed, step-by-step protocols, mechanistic insights, and robust

analytical methods for quality control.
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Physicochemical Data of Key Compounds
A thorough understanding of the physical and chemical properties of all reagents and products

is paramount for successful synthesis and safe laboratory practice.

Compoun
d

IUPAC
Name

CAS No.
Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Melting
Point (°C)

Orbencarb

S-[(2-

chlorophen

yl)methyl]

N,N-

diethylcarb

amothioate

34622-58-

7

C₁₂H₁₆ClN

OS
257.78 - -

2-

Chlorobenz

yl alcohol

(2-

chlorophen

yl)methano

l

17849-38-

6
C₇H₇ClO 142.58 230 70-72

2-

Chlorobenz

yl chloride

1-

(chloromet

hyl)-2-

chlorobenz

ene

611-19-8 C₇H₆Cl₂ 161.03 213-214 -4 to -1.5

Thionyl

Chloride

Thionyl

dichloride
7719-09-7 SOCl₂ 118.97 76 -104.5

Sodium

N,N-

diethyl-

dithiocarba

mate

Sodium

N,N-

diethyldithi

ocarbamat

e

148-18-5
C₅H₁₀NNa

S₂
171.26 - 95

Diethylami

ne

N-

ethylethan

amine

109-89-7 C₄H₁₁N 73.14 55.5 -50
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Data compiled from various sources.

Overall Synthetic Workflow
The synthesis proceeds via the formation of a key intermediate, 2-Chlorobenzyl chloride, which

is subsequently used to alkylate the N,N-diethylthiocarbamate nucleophile.
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Starting Material

Intermediate

Final Product

Part 1: Synthesis of Intermediate

2-Chlorobenzyl chloride

 Chlorination
(SOCl₂)

Part 2: Synthesis of Orbencarb

Orbencarb

 Thiocarbamoylation
(NaS(C=O)NEt₂)

Part 3: Purification & Analysis

2-Chlorobenzyl alcohol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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